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Compound of Interest

Compound Name: YK11

Cat. No.: B15541520 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to address challenges related to the solubility of YK11 at high concentrations in

aqueous solutions for experimental use.

Frequently Asked Questions (FAQs)
Q1: What is YK11 and why is its solubility a concern?

YK11 is a synthetic, steroidal selective androgen receptor modulator (SARM).[1][2] Structurally

derived from dihydrotestosterone (DHT), it is investigated for its potent anabolic effects on

muscle and bone tissue.[1][2] A primary concern for researchers is its low aqueous solubility.

YK11 is a hydrophobic molecule, making it inherently difficult to dissolve and maintain in

solution within aqueous environments such as cell culture media, which can lead to

precipitation and inaccurate experimental results.

Q2: What are the recommended solvents for preparing YK11 stock solutions?

YK11 is practically insoluble in water but shows good solubility in organic solvents. Dimethyl

sulfoxide (DMSO) is the most commonly recommended solvent for preparing high-

concentration stock solutions.[3][4] Ethanol, methanol, and acetonitrile are also viable options,

although they may not achieve concentrations as high as DMSO.[2][5]
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Q3: What is the mechanism of action of YK11?

YK11 exhibits a dual mechanism of action. It acts as a partial agonist of the androgen receptor

(AR).[1][6] Unlike full agonists, it doesn't induce the complete conformational change in the AR

required for full transcriptional activation.[1] Uniquely, YK11 significantly increases the

expression of follistatin, a potent inhibitor of myostatin.[1][6] Myostatin is a protein that

negatively regulates muscle growth; by inhibiting myostatin, YK11 promotes myogenesis.[1][6]

Quantitative Data: YK11 Solubility
The following table summarizes the reported solubility of YK11 in various solvents. It is

important to note that these values can be influenced by factors such as temperature, the purity

of the compound, and the presence of water in the solvents.
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Solvent Reported Solubility
Molar
Concentration
(approx.)

Notes

DMSO Up to 64.0 mg/mL ~148.65 mM

Sonication may be

required to achieve

higher concentrations.

[5]

DMSO 20 mg/mL ~46.45 mM
Ultrasonic assistance

is noted as needed.[7]

DMSO 4.31 mg/mL ~10.01 mM
Sonication is

recommended.[3]

Ethanol ~1 mg/mL ~2.32 mM [2]

Methanol ~1 mg/mL ~2.32 mM [2][5]

Acetonitrile ~1 mg/mL ~2.32 mM [2][5]

In Vivo Formulation 1 ≥ 2.5 mg/mL ≥ 5.81 mM

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline.[7]

In Vivo Formulation 2 1 mg/mL 2.32 mM

10% DMSO, 40%

PEG300, 5% Tween

80, 45% Saline.

Sonication is

recommended.[3]

Experimental Protocols
Preparation of a 10 mM YK11 Stock Solution in DMSO
Materials:

YK11 powder

Anhydrous (dry) DMSO
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Sterile, amber glass vials or tubes with tight-fitting caps

Calibrated analytical balance

Vortex mixer

Sonicator (optional, but recommended)

Procedure:

Equilibrate YK11: Allow the vial of YK11 powder to come to room temperature before

opening to prevent moisture condensation.

Weighing: In a sterile environment (e.g., a laminar flow hood), accurately weigh the desired

amount of YK11. For a 1 mL stock solution of 10 mM, you will need 4.305 mg of YK11
(Molecular Weight: 430.53 g/mol ).

Dissolution: Add the weighed YK11 to a sterile vial. Add the appropriate volume of

anhydrous DMSO. For a 10 mM solution, add 1 mL of DMSO for every 4.305 mg of YK11.

Mixing: Tightly cap the vial and vortex thoroughly for 1-2 minutes.

Sonication (if necessary): If the YK11 does not fully dissolve, place the vial in a sonicator

bath for 5-10 minutes, or until the solution is clear. Gentle warming to 37°C can also aid

dissolution but should be done with caution to avoid degradation.[4]

Sterilization (optional): If required for your experiment, filter the stock solution through a 0.22

µm syringe filter compatible with DMSO.

Storage: Aliquot the stock solution into smaller, single-use volumes to minimize freeze-thaw

cycles. Store at -20°C or -80°C in tightly sealed, light-protected vials.[5] Stored correctly,

stock solutions in DMSO are generally stable for several months.

Troubleshooting Guides
Issue: Precipitation of YK11 upon Dilution in Aqueous
Media
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This is the most common issue encountered when preparing working solutions of YK11 for cell-

based assays. The dramatic change in solvent polarity from a high concentration of DMSO to a

primarily aqueous environment causes the hydrophobic YK11 to precipitate out of solution.

Question: My YK11 precipitates out of my cell culture medium when I add it from a high-

concentration DMSO stock. How can I prevent this?

Answer:

Here are several strategies to mitigate precipitation:

Optimize the Dilution Process:

Pre-warm the medium: Always use cell culture medium that has been pre-warmed to

37°C.[4][8]

Add stock to medium, not vice-versa: Add the small volume of YK11 stock solution directly

to the larger volume of pre-warmed medium while gently vortexing or swirling.[4][8] This

promotes rapid dispersion and avoids localized high concentrations of YK11 that can

initiate precipitation.

Use serial dilutions: Instead of a single large dilution, perform an intermediate dilution

step. For example, dilute your 10 mM stock in DMSO to 1 mM in DMSO first, and then add

this to your aqueous medium.[9]

Adjust Final Concentrations:

Lower the final YK11 concentration: The most straightforward solution may be to work at a

lower final concentration of YK11 if your experimental design allows.

Increase the final DMSO concentration: Most cell lines can tolerate a final DMSO

concentration of up to 0.5% without significant toxicity, though this should be empirically

determined for your specific cell line and experiment duration.[4] A slightly higher DMSO

concentration can help maintain YK11 solubility.

Consider Solubilizing Agents:
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For particularly challenging applications, the use of pharmaceutically acceptable

solubilizing agents such as cyclodextrins (e.g., SBE-β-CD as seen in some in vivo

formulations) could be explored, though their effects on the specific experimental system

must be validated.[7]

Issue: Instability of YK11 Working Solutions
Question: How stable is YK11 in my final working solution in cell culture medium?

Answer:

While stock solutions in anhydrous DMSO are relatively stable when stored properly, the

stability of YK11 in aqueous working solutions is less certain and can be influenced by several

factors:

pH and Temperature: The pH and temperature of the culture medium can affect the stability

of dissolved compounds. While specific degradation kinetics for YK11 in aqueous media are

not widely published, it is best practice to prepare working solutions fresh for each

experiment.

Interactions with Media Components: Components in the cell culture medium, such as

proteins in fetal bovine serum (FBS), can sometimes interact with the compound.

Evaporation: During long-term experiments, evaporation from culture plates can increase the

concentration of YK11, potentially leading to precipitation.[8]

Recommendations:

Prepare working dilutions of YK11 fresh from a frozen DMSO stock immediately before each

experiment.

Avoid storing YK11 in aqueous solutions for extended periods.

Ensure proper humidification in your incubator to minimize evaporation during prolonged cell

culture experiments.
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Caption: YK11 Signaling Pathway.
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Caption: In Vitro Experimental Workflow.
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Precipitation Observed After
Diluting YK11 Stock in

Aqueous Medium
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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Contact
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